Cas no 63979-54-4 (2-(4-Methoxyphenyl)-N-2-(4-methoxyphenyl)ethylethanamine hydrobromide)

2-(4-Methoxyphenyl)-N-2-(4-methoxyphenyl)ethylethanamine hydrobromide structure
63979-54-4 structure
Product Name:2-(4-Methoxyphenyl)-N-2-(4-methoxyphenyl)ethylethanamine hydrobromide
CAS No:63979-54-4
MF:C18H24ClNO2
MW:321.84166431427
CID:503845
PubChem ID:122403042
Update Time:2025-04-19

2-(4-Methoxyphenyl)-N-2-(4-methoxyphenyl)ethylethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-, hydrochloride (1:1)
    • bis[2-(4-methoxyphenyl)ethyl]azanium,chloride
    • 63979-54-4
    • 2-(4-Methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]ethan-1-amine--hydrogen chloride (1/1)
    • 2-(4-methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]ethanamine;hydrochloride
    • DTXSID00981547
    • 2-(4-Methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]ethanamine hydrochloride
    • 2-(4-Methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]ethanaminehydrochloride
    • 2-(4-Methoxyphenyl)-N-2-(4-methoxyphenyl)ethylethanamine hydrobromide
    • Inchi: 1S/C18H23NO2.ClH/c1-20-17-7-3-15(4-8-17)11-13-19-14-12-16-5-9-18(21-2)10-6-16;/h3-10,19H,11-14H2,1-2H3;1H
    • InChI Key: VFIZOXNDIWQSLV-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC(=CC=1)CCNCCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 296.9618
  • Monoisotopic Mass: 321.1495567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 230
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 32.56

2-(4-Methoxyphenyl)-N-2-(4-methoxyphenyl)ethylethanamine hydrobromide Pricemore >>

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